![molecular formula C26H27FN6O B2934037 3-[6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(2-fluorophenyl)piperazin-1-yl]propan-1-one CAS No. 1217016-45-9](/img/structure/B2934037.png)
3-[6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(2-fluorophenyl)piperazin-1-yl]propan-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[6-(3,4-Dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(2-fluorophenyl)piperazin-1-yl]propan-1-one is a useful research compound. Its molecular formula is C26H27FN6O and its molecular weight is 458.541. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Antihistaminic Activity
- A study by Gyoten et al. (2003) involved the synthesis of [1, 2, 4]triazolo[1, 5-b]pyridazines with cyclic amines, showing potent antihistaminic activity and an inhibitory effect on eosinophil chemotaxis. These findings are significant in the context of developing therapeutic agents for conditions like atopic dermatitis and allergic rhinitis (Gyoten et al., 2003).
Anxiolytic Effects in Rodents and Primates
- Atack et al. (2006) discovered that a compound structurally related to your query, known as TPA023, exhibited anxiolytic-like activity in various animal models without significant sedation. This research suggests potential applications in treating anxiety disorders (Atack et al., 2006).
Anticancer Applications
- Bradbury et al. (2013) reported on AZD3514, a derivative with a similar structure, as a promising agent for treating advanced prostate cancer. The study highlights the potential of such compounds in cancer therapy (Bradbury et al., 2013).
Antimicrobial and Antioxidant Properties
- Bindu et al. (2019) synthesized a family of triazolo-pyridazine-6-yl-substituted piperazines, showing strong Dipeptidyl peptidase-4 (DPP-4) inhibition potential and antioxidant activities. These compounds could be developed as anti-diabetic medications (Bindu et al., 2019).
Applications in Organic Electronics
- Pathak et al. (2020) utilized a similar compound for constructing organic light-emitting diodes (OLEDs), demonstrating the potential of such compounds in electronic applications (Pathak et al., 2020).
Mechanism of Action
The mechanism of action of these compounds is thought to be related to their ability to inhibit the aromatase enzyme, which is overexpressed in breast cancer . Molecular docking studies were done to understand the mechanism and binding modes of these derivatives in the binding pocket of aromatase enzyme .
properties
IUPAC Name |
3-[6-(3,4-dimethylphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]-1-[4-(2-fluorophenyl)piperazin-1-yl]propan-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H27FN6O/c1-18-7-8-20(17-19(18)2)22-9-10-24-28-29-25(33(24)30-22)11-12-26(34)32-15-13-31(14-16-32)23-6-4-3-5-21(23)27/h3-10,17H,11-16H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BDJTUEABSGHEMG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)C2=NN3C(=NN=C3CCC(=O)N4CCN(CC4)C5=CC=CC=C5F)C=C2)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H27FN6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
458.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.